3-(Difluoromethoxy)-2-methylaniline

• IUPAC Name: 3-(difluoromethoxy)-2-methylaniline
• InChI: InChI=1S/C8H9F2NO/c1-5-6(11)3-2-4-7(5)12-8(9)10/h2-4,8H,11H2,1H3
• InChI Key: REBSFMJFKKVQBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1OC(F)F)N
• Molecular Formula: C8H9F2NO
• Molecular Weight: 173.16 g/mol
• CAS RN: 1154695-47-2

Description

“3-(Difluoromethoxy)-2-methylaniline” is a chemical compound with the molecular formula C7H7F2NO. It is used in laboratory settings and is not recommended for food, drug, pesticide, or biocidal product use.

Synthesis Analysis

The synthesis of compounds like “3-(Difluoromethoxy)-2-methylaniline” often involves the use of visible-light photoredox catalysis. This method has been used to form O-CF3, C-OCF3, O-CF2H, and C-OCF2H bonds, among others. The use of visible-light photoredox catalysis in the synthesis of tri- and difluoromethyl ethers has been a focus of recent research.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-(Difluoromethoxy)-2-methylaniline” include a molecular weight of 159.13 g/mol. It’s also worth noting that this compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard.

Scientific Research Applications

Application in Pulmonary Fibrosis Research

• Summary of the Application: DGM has been used in research to evaluate its effects on pulmonary fibrosis, a progressive lung disease characterized by lung inflammation and excessive deposition of extracellular matrix components.
• Methods of Application or Experimental Procedures: The research involved stimulating in vitro cultured A549 cells to construct Epithelial-Mesenchymal Transformations (EMTs) with Transforming growth factor-β1 (TGF-β1). DGM treatment was then applied, and the expression of proteins such as α-SMA, vimentin, and collagen Ⅰ was observed. Additionally, Smad2/3 phosphorylation levels were significantly reduced by DGM treatment.
• Results or Outcomes: DGM was found to inhibit TGF-β1-induced EMT in A549 cells and bleomycin-induced pulmonary fibrosis in rats. It improved lung function, reduced lung inflammation and fibrosis, reduced collagen deposition, and reduced the expression of E-cadherin.

Late-stage Difluoromethylation

• Summary of the Application: Difluoromethylation processes based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N or S, have been a field of research that has benefited from the invention of multiple difluoromethylation reagents.
• Methods of Application or Experimental Procedures: The research involves the use of metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode. Difluoromethylation of C (sp2)–H bond has also been accomplished through Minisci-type radical chemistry.
• Results or Outcomes: These advances have streamlined access to molecules of pharmaceutical relevance, and generated interest for process chemistry.

Synthesis and Applications of Difluoromethoxylated N-based Heterocycles

• Summary of the Application: The F3C-O substituent is far more lipophilic than the halogens and lies between a F3C and a F3C-S group. It may thus replace advantageously a fluorine atom in most molecules with the benefit of increased lipid solubility.
• Methods of Application or Experimental Procedures: The research involves the synthesis of N-based heterocycles with difluoromethoxy groups.
• Results or Outcomes: The resulting compounds have increased lipid solubility, which could be beneficial in various applications, including drug design.

Hydrogen-Bond Donor Properties

• Summary of the Application: Compounds bearing a CF2H group are better hydrogen-bond donors than their methylated analogues.
• Methods of Application or Experimental Procedures: The research involves studying the difference in chemical shift (Δ δ = δ (DMSO-d6) − δ (CDCl3)) which correlates with a molecule’s ability to act as a hydrogen-bond donor.
• Results or Outcomes: These studies revealed that compounds bearing a CF2H group are better hydrogen-bond donors than their methylated analogues.

Safety And Hazards

“3-(Difluoromethoxy)-2-methylaniline” is considered hazardous and can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include washing thoroughly after handling, wearing protective clothing, and avoiding breathing dust/fume/gas/mist/vapors/spray. It should be used only outdoors or in a well-ventilated area.

Synthesis routes and methods

Procedure details

A mixture of the above-prepared 1-difluoromethoxy-2-methyl-3-nitrobenzene (described in Reference Preparation example 3) 7.50 g, palladium-carbon (palladium 5%) 0.8 g and ethanol 80 ml was stirred at room temperature under hydrogen atmosphere for eight hours. The reaction mixture was filtered and the filtrate was concentrated to give 3-difluoromethoxy-2-methylaniline 6.4 g.